Cas no 1206988-13-7 (ethyl {3-methyl-4-(2-oxopyrrolidin-1-yl)phenylcarbamoyl}formate)

• Product Name: ethyl {3-methyl-4-(2-oxopyrrolidin-1-yl)phenylcarbamoyl}formate
• CAS No: 1206988-13-7
• MF: C₁₅H₁₈N₂O₄
• MW: 290.314424037933
• CID: 5917221
• PubChem ID: 45496855
• Update Time: 2025-10-29

ethyl {3-methyl-4-(2-oxopyrrolidin-1-yl)phenylcarbamoyl}formate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[3-methyl-4-(2-oxopyrrolidin-1-yl)anilino]-2-oxoacetate
• ethyl {[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]carbamoyl}formate
• AKOS024628015
• ethyl 2-((3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl)amino)-2-oxoacetate
• 1206988-13-7
• F2189-0340
• ethyl {3-methyl-4-(2-oxopyrrolidin-1-yl)phenylcarbamoyl}formate

• Inchi： 1S/C15H18N2O4/c1-3-21-15(20)14(19)16-11-6-7-12(10(2)9-11)17-8-4-5-13(17)18/h6-7,9H,3-5,8H2,1-2H3,(H,16,19)
• InChI Key： PZFKVYSPMCCFHH-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(NC1=CC=C(N2CCCC2=O)C(C)=C1)=O

Computed Properties

• Exact Mass: 290.12665706g/mol
• Monoisotopic Mass: 290.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 75.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on ethyl {3-methyl-4-(2-oxopyrrolidin-1-yl)phenylcarbamoyl}formate

Introduction to Ethyl {3-Methyl-4-(2-Oxopyrrolidin-1-yl)phenylcarbamoyl}Formate (CAS No 1206988-13-7)

Ethyl {3-methyl-4-(2-oxopyrrolidin-1-yl)phenylcarbamoyl}formate (CAS No 1206988-13-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, holds promise for various applications, particularly in the synthesis of bioactive molecules and the exploration of novel therapeutic agents.

The molecular framework of ethyl {3-methyl-4-(2-oxopyrrolidin-1-yl)phenylcarbamoyl}formate consists of a phenyl ring substituted with a carbamoyl group at the 3-position and a 2-oxopyrrolidine moiety at the 4-position. This unique arrangement contributes to its distinct chemical properties and reactivity, making it a valuable intermediate in organic synthesis. The presence of the ester group at the end of the molecule further enhances its utility in pharmaceutical applications, as esters are commonly employed in drug design due to their stability and ease of hydrolysis.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting various biological pathways. Ethyl {3-methyl-4-(2-oxopyrrolidin-1-yl)phenylcarbamoyl}formate has been identified as a potential lead compound in this context. Its structural features suggest that it may interact with specific enzymes or receptors involved in disease processes, thereby serving as a foundation for the development of novel therapeutics. For instance, studies have indicated that compounds with similar structural motifs may exhibit inhibitory activity against kinases and other enzymes implicated in cancer and inflammatory diseases.

The synthesis of ethyl {3-methyl-4-(2-oxopyrrolidin-1-yl)phenylcarbamoyl}formate involves a multi-step process that requires precise control over reaction conditions. The key steps typically include the formation of the carbamoyl group followed by esterification. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods not only highlight the compound's synthetic versatility but also underscore the importance of innovative approaches in modern organic chemistry.

One of the most compelling aspects of ethyl {3-methyl-4-(2-oxopyrrolidin-1-yl)phenylcarbamoyl}formate is its potential role in drug discovery. Researchers have leveraged computational modeling and high-throughput screening to identify derivatives with enhanced pharmacological properties. These efforts have led to the identification of compounds that exhibit improved selectivity and reduced toxicity, critical factors for successful drug development. The compound's ability to serve as a scaffold for structure-based drug design underscores its significance in medicinal chemistry.

The pharmacological profile of ethyl {3-methyl-4-(2-oxopyrrolidin-1-yl)phenylcarbamoyl}formate is still under investigation, but preliminary data suggest that it may possess anti-inflammatory and anti-proliferative effects. These properties make it an attractive candidate for further exploration in preclinical studies. Additionally, its compatibility with various solvents and its stability under different conditions enhance its suitability for formulation into pharmaceutical products.

In conclusion, ethyl {3-methyl-4-(2-oxopyrrolidin-1-yl)phenylcarbamoyl}formate (CAS No 1206988-13-7) represents a promising compound with diverse applications in pharmaceutical research. Its unique molecular structure and potential biological activity position it as a valuable tool for developing new therapeutic agents. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in the advancement of drug discovery and development.